1-Iodo-4-methoxy-2-methylbenzene
Overview
Description
1-Iodo-4-methoxy-2-methylbenzene, also known as IMMB, is a chemical compound that belongs to the family of halogenated aromatic compounds. This compound has been a subject of scientific research due to its unique properties and potential applications in various fields.
Scientific Research Applications
Molecular Encapsulation and Interaction
1-Iodo-4-methoxy-2-methylbenzene has been studied for its role in the guest-induced assembly of molecular capsules. For instance, Kobayashi et al. (2003) explored how this compound, along with similar molecules, can induce the formation of a heterodimeric capsule in certain solvents. This study highlights the compound's ability to interact with molecular structures through CH-halogen and CH-pi interactions (Kobayashi et al., 2003).
Thermochemical Properties
The thermochemical properties of halogen-substituted methylbenzenes, including 1-Iodo-4-methoxy-2-methylbenzene, have been studied. Verevkin et al. (2015) conducted experimental measurements to understand the vapor pressures and enthalpies of such compounds, contributing to our understanding of their physical properties and potential applications in various scientific fields (Verevkin et al., 2015).
Catalytic Applications
1-Iodo-4-methoxy-2-methylbenzene has been used in various catalytic applications. For example, Niknam and Nasehi (2002) investigated its role in the catalytic cleavage of epoxides, highlighting its utility in organic synthesis (Niknam & Nasehi, 2002).
Polymer Research
The compound has also found application in polymer research. Moustafid et al. (1991) conducted a study on electrosynthesis and spectroscopic characterization of polymers derived from related methoxybenzene compounds, which may imply potential applications for 1-Iodo-4-methoxy-2-methylbenzene in this field (Moustafid et al., 1991).
Mechanism of Action
Target of Action
The primary target of 1-Iodo-4-methoxy-2-methylbenzene is the benzene ring in organic compounds . The benzene ring is a key component in many biological molecules and is especially stable due to its six pi electrons being delocalized in six p orbitals above and below the plane of the benzene ring .
Mode of Action
1-Iodo-4-methoxy-2-methylbenzene interacts with its target through a process known as electrophilic aromatic substitution . This process involves two steps:
- In the first, slow or rate-determining step, the electrophile (in this case, the iodine atom) forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate .
- In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The electrophilic aromatic substitution reaction of 1-Iodo-4-methoxy-2-methylbenzene affects the synthesis of benzene derivatives . This reaction is part of a larger biochemical pathway involving carbocation intermediates, which also includes SN1 and E1 reactions of alkyl halides, and Brønsted acid addition reactions of alkenes .
Result of Action
The result of the action of 1-Iodo-4-methoxy-2-methylbenzene is the formation of a substituted benzene ring . This can lead to the synthesis of various benzene derivatives, which can have numerous applications in organic chemistry .
Action Environment
The action of 1-Iodo-4-methoxy-2-methylbenzene can be influenced by various environmental factors. For instance, the stability of the compound can be affected by storage conditions . Additionally, the efficacy of the electrophilic aromatic substitution reaction can be influenced by the presence of other chemical species in the reaction environment .
properties
IUPAC Name |
1-iodo-4-methoxy-2-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9IO/c1-6-5-7(10-2)3-4-8(6)9/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFUGOWDTHUONFO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80521147 |
Source
|
| Record name | 1-Iodo-4-methoxy-2-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80521147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
63452-69-7 |
Source
|
| Record name | 1-Iodo-4-methoxy-2-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80521147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(Morpholin-4-yl)ethyl]-1H-pyrrole-2,5-dione](/img/structure/B1611578.png)
